[4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine

• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-[4-(4-amino-2-methylphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H19N3O/c1-10-9-12(14)3-4-13(10)16-7-5-15(6-8-16)11(2)17/h3-4,9H,5-8,14H2,1-2H3
• InChI Key: BTQJUUVJNALKTG-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)N)N2CCN(CC2)C(=O)C

Description

[4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine, also known as 4-APMPA, is a chemical compound that has been studied for its potential use as a pharmaceutical drug. It belongs to the class of compounds known as phenylpiperazines, which have been found to have a variety of biological activities. In

Scientific Research Applications

[4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine has been studied for its potential use in the treatment of various neurological disorders, including epilepsy, Parkinson's disease, and Alzheimer's disease. It has been found to have a positive effect on the activity of certain neurotransmitter receptors in the brain, which may help to alleviate symptoms of these disorders.

Mechanism of Action

The mechanism of action of [4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine involves its binding to certain types of glutamate receptors in the brain, known as AMPA receptors. This binding results in an increase in the activity of these receptors, which can lead to enhanced neurotransmission and improved cognitive function.
Biochemical and Physiological Effects
Studies have shown that [4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine can have a number of biochemical and physiological effects on the brain and body. These include increased synaptic transmission, enhanced long-term potentiation (LTP), and improved memory and learning.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine in lab experiments is its high potency and selectivity for AMPA receptors. This allows for precise targeting of these receptors and the ability to study their function in detail. However, one limitation is that [4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine can have off-target effects on other types of glutamate receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on [4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine. One area of interest is the development of more selective compounds that target specific subtypes of AMPA receptors. Another area of interest is the investigation of the long-term effects of [4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine on the brain and body, including its potential for neuroprotection and neuroregeneration. Additionally, the use of [4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine in combination with other drugs or therapies may be explored as a potential treatment for neurological disorders.
In conclusion, [4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine is a promising compound that has been studied for its potential use in the treatment of various neurological disorders. Its mechanism of action involves binding to AMPA receptors in the brain, resulting in enhanced neurotransmission and improved cognitive function. While there are advantages and limitations to its use in lab experiments, there are several potential future directions for research on this compound.

Synthesis Methods

The synthesis of [4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine involves the reaction of 3-methyl-4-nitrophenol with acetic anhydride and piperazine. The resulting product is then reduced with sodium borohydride to yield [4-(4-Acetylpiperazin-1-yl)-3-methylphenyl]amine. This synthesis method has been described in detail in several scientific publications.